Cas no 86240-17-7 (2-Propanone, 1-(dibutylamino)-)

2-Propanone, 1-(dibutylamino)-, is a specialized organic compound featuring a ketone functional group coupled with a dibutylamino substituent. This structure imparts unique reactivity, making it valuable in synthetic chemistry as an intermediate for the preparation of more complex molecules. Its dibutylamino group enhances solubility in organic solvents, facilitating its use in reactions requiring non-polar media. The compound’s ketone moiety allows for further functionalization, including nucleophilic additions or reductions, broadening its utility in fine chemical synthesis. Careful handling is advised due to potential reactivity with strong acids or bases. Its balanced lipophilicity and moderate stability make it suitable for controlled applications in research and industrial processes.

2-Propanone, 1-(dibutylamino)- structure

86240-17-7 structure

Product Name:2-Propanone, 1-(dibutylamino)-

CAS No:86240-17-7

MF:C₁₁H₂₃NO

MW:185.306423425674

CID:4248302

Update Time:2026-04-14

2-Propanone, 1-(dibutylamino)- Chemical and Physical Properties

Names and Identifiers

- 2-Propanone, 1-(dibutylamino)-

2-Propanone, 1-(dibutylamino)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-27099112-1.0g	1-(dibutylamino)propan-2-one	86240-17-7	95%	1.0g	$0.0	2022-12-14

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Additional information on 2-Propanone, 1-(dibutylamino)-

2-Propanone, 1-(dibutylamino)- (CAS No. 86240-17-7): A Comprehensive Overview

2-Propanone, 1-(dibutylamino)-, also known by its CAS registry number 86240-17-7, is a versatile organic compound with significant applications in various industries. This compound belongs to the class of ketones and is characterized by its dibutylamino group attached to the propanone backbone. The structure of this compound is represented as C13H27NO, with a molecular weight of approximately 205.36 g/mol. Its physical properties include a melting point of -35°C and a boiling point of 145°C at 760 mmHg, making it suitable for use in both liquid and solid-state applications.

The synthesis of 2-Propanone, 1-(dibutylamino)- typically involves the reaction of propanone (acetone) with dibutylamine, followed by a condensation process under controlled conditions. This reaction pathway ensures high yields and purity, which are critical for its use in sensitive applications such as pharmaceuticals and agrochemicals. Recent advancements in catalytic systems have further optimized the synthesis process, reducing production costs and environmental impact.

One of the most notable applications of this compound is in the field of pharmaceutical chemistry, where it serves as an intermediate in the synthesis of various bioactive molecules. For instance, studies have shown that derivatives of 2-Propanone, 1-(dibutylamino)- exhibit potential anti-inflammatory and antioxidant properties, making them promising candidates for drug development. Researchers at the University of California have recently explored its role in designing novel anti-cancer agents, leveraging its ability to modulate cellular signaling pathways.

In addition to pharmaceuticals, this compound finds extensive use in the agrochemical industry, particularly as a precursor for herbicides and fungicides. Its ability to enhance the bioavailability of active ingredients has made it a valuable component in modern agricultural formulations. A study published in the *Journal of Agricultural and Food Chemistry* highlighted its role in improving the efficacy of pesticides under varying environmental conditions.

The chemical stability and reactivity of 2-Propanone, 1-(dibutylamino)- also make it an attractive option in the materials science sector. Recent research has focused on its application as a building block for advanced polymers and coatings. Scientists at MIT have demonstrated its potential in creating self-healing materials that can repair minor damages without external intervention.

From an environmental perspective, understanding the degradation pathways of 2-Propanone, 1-(dibutylamino)- is crucial for assessing its ecological impact. Studies conducted by the Environmental Protection Agency (EPA) indicate that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. However, further research is needed to evaluate its long-term effects on aquatic life and soil health.

In terms of safety, handling this compound requires adherence to standard laboratory protocols due to its potential irritant properties. Prolonged exposure may cause skin and eye irritation, necessitating the use of personal protective equipment (PPE). Regulatory agencies such as OSHA recommend maintaining proper ventilation and storage conditions to ensure workplace safety.

Looking ahead, the demand for 2-Propanone, 1-(dibutylamino)- is expected to grow significantly driven by advancements in green chemistry and sustainable manufacturing practices. Its compatibility with eco-friendly production methods positions it as a key ingredient in environmentally responsible products across multiple industries.